3,5-Bis(2-furylmethylene)-1-methyl-4-piperidinone

• Molecular Formula: C16H15NO3
• Molecular Weight: 269.29 g/mol
• IUPAC Name: (3Z,5E)-3,5-bis(furan-2-ylmethylidene)-1-methylpiperidin-4-one
• InChI: InChI=1S/C16H15NO3/c1-17-10-12(8-14-4-2-6-19-14)16(18)13(11-17)9-15-5-3-7-20-15/h2-9H,10-11H2,1H3/b12-8-,13-9+
• InChI Key: QQHADRRKKGASTC-QRBCZBMESA-N
• Isomeric SMILES: CN1C/C(=C\C2=CC=CO2)/C(=O)/C(=C\C3=CC=CO3)/C1
• SMILES: CN1CC(=CC2=CC=CO2)C(=O)C(=CC3=CC=CO3)C1

Description

3,5-Bis(2-furylmethylene)-1-methyl-4-piperidinone (BFMP) is a chemical compound that has been widely used in scientific research due to its unique properties. It is a yellow crystalline powder that is soluble in organic solvents and has a molecular weight of 268.32 g/mol. BFMP is also known as Curcumin analog 1 and has been found to have a variety of biological activities.

Mechanism of Action

The mechanism of action of BFMP is not fully understood. However, studies have shown that it modulates various signaling pathways and enzymes involved in inflammation, cancer, and oxidative stress. BFMP has been found to inhibit the activity of NF-κB, COX-2, and iNOS, which are involved in the inflammatory response. It also induces apoptosis and inhibits the proliferation of cancer cells.
Biochemical and Physiological Effects:
BFMP has been found to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation, oxidative stress, and cell proliferation. BFMP also enhances the activity of antioxidant enzymes and improves cognitive function.

Advantages and Limitations for Lab Experiments

BFMP has several advantages for use in lab experiments. It is readily available, easy to synthesize, and has low toxicity. However, its low solubility in water and instability in acidic conditions can limit its use in some experiments.

Future Directions

There are several future directions for the study of BFMP. Further research is needed to fully understand its mechanism of action and its potential use in the treatment of various diseases. Studies are also needed to optimize its synthesis and improve its solubility in water. Additionally, the development of BFMP derivatives with improved properties may lead to the discovery of new drugs for the treatment of various diseases.
In conclusion, BFMP is a promising chemical compound that has been extensively studied for its potential use in various scientific research applications. Its unique properties make it a valuable tool for studying inflammation, cancer, and oxidative stress. Further research is needed to fully understand its mechanism of action and its potential use in the treatment of various diseases.

Synthesis Methods

BFMP can be synthesized using various methods. One such method involves the reaction of 2-furaldehyde and 1-methyl-4-piperidone in the presence of a catalyst. The reaction takes place under reflux conditions and yields BFMP as a yellow crystalline solid. Other methods involve the use of different starting materials and reaction conditions.

Scientific Research Applications

BFMP has been extensively studied for its potential use in various scientific research applications. It has been found to possess anti-inflammatory, anti-cancer, and antioxidant properties. BFMP has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.